Cas no 2680664-46-2 (Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate
• CAS No: 2680664-46-2
• MF: C₁₉H₂₀ClNO₃
• MW: 345.820004463196
• CID: 5620823
• PubChem ID: 165936171
• Update Time: 2025-06-27

Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680664-46-2
• benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate
• EN300-28297879
• Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H20ClNO3/c1-13-9-16(18(22)10-17(13)20)15-7-8-21(11-15)19(23)24-12-14-5-3-2-4-6-14/h2-6,9-10,15,22H,7-8,11-12H2,1H3
• InChI Key： OOIWLAAAHYMAKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)C1CN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 345.1131712g/mol
• Monoisotopic Mass: 345.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate

Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate (CAS No. 2680664-46-2): A Comprehensive Overview

Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate, identified by its CAS number 2680664-46-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug discovery and development. The presence of multiple functional groups, including a pyrrolidine ring, a chloro-substituted phenol, and a benzylic ester moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>pyrrolidine core is a common pharmacophore found in numerous bioactive molecules, contributing to their binding affinity and pharmacological activity. In particular, pyrrolidine derivatives have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor interaction. The< strong>4-chloro-2-hydroxy-5-methylphenyl substituent introduces additional complexity, providing potential sites for hydrogen bonding and hydrophobic interactions with biological targets. This combination of structural features makes< strong>Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate an intriguing candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. The< strong>CAS No. 2680664-46-2 identifier ensures that researchers can reliably obtain and reference this compound for their studies. The< strong>Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate molecule has been investigated in several contexts, particularly in the search for new pharmacological agents. Its unique structural features suggest that it may exhibit properties relevant to diseases such as cancer, inflammation, and neurological disorders.

One of the most promising areas of research involving< strong>Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that pyrrolidine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in various diseases. The< strong>4-chloro-2-hydroxy-5-methylphenyl group may enhance binding affinity by forming critical interactions with the active site of these enzymes. This has led to investigations into its efficacy as a lead compound for drug development.

The benzylic ester moiety in< strong>Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate also presents opportunities for further chemical manipulation. Ester functionalities are commonly used in medicinal chemistry due to their ability to be hydrolyzed or converted into other functional groups under specific conditions. This flexibility allows researchers to modify the compound's properties, such as solubility and metabolic stability, to optimize its pharmacokinetic profile.

Recent advances in computational chemistry have also contributed to the study of< strong>Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding mode and have helped guide the design of analogs with improved potency and selectivity. Such computational approaches are increasingly integral to modern drug discovery processes.

The synthesis of< strong>Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate represents another area of active research. Efficient synthetic routes are crucial for producing sufficient quantities of the compound for both preclinical studies and commercial development. Researchers have explored various synthetic strategies, including multi-step organic transformations and catalytic methods, to achieve high yields and purity levels. Optimizing these synthetic pathways is essential for ensuring that subsequent biological evaluations are performed on high-quality material.

In conclusion, Benzyl 3-(4-chloro-2-hydroxy-5-methylphenyl)pyrrolidine-1-carboxylate (CAS No. 2680664-46-2) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodology, make it a valuable tool for discovering new therapeutic agents. As research continues to uncover its biological activities and potential applications, this molecule is likely to play an important role in the development of future treatments for various diseases.